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Abstract
1-Chloroethyl Cyclohexyl Carbonate is a halogenated organic compound with significant

applications as a reactive intermediate in pharmaceutical and polymer chemistry. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, and primary

applications, with a focus on its role in drug development. Detailed experimental protocols,

quantitative data, and workflow visualizations are presented to support researchers and

scientists in their work with this versatile compound.

Introduction
1-Chloroethyl cyclohexyl carbonate (CECC), with the chemical formula C₉H₁₅ClO₃, is a

chlorinated carbonate ester.[1] It is a colorless to pale yellow liquid at room temperature with a

characteristic faint, ether-like, or ester-like odor.[1] The presence of a chloroethyl group makes

it a reactive molecule, particularly susceptible to nucleophilic substitution reactions.[1][2][3] This

reactivity is harnessed in organic synthesis, most notably in the production of prodrugs, where
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it serves as a key intermediate.[1][2] One of its most prominent applications is in the synthesis

of the angiotensin II receptor antagonist, Candesartan Cilexetil.[4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 1-Chloroethyl Cyclohexyl Carbonate is

presented in the table below. This data is essential for handling, storage, and application of the

compound in a laboratory or industrial setting.

Property Value References

Molecular Formula C₉H₁₅ClO₃ [1][6][7][8][9][10][11][12]

Molecular Weight 206.66 g/mol [2][9][13][14]

CAS Number 99464-83-2
[1][2][4][5][6][7][8][10][11][12]

[15]

Appearance Colorless to pale yellow liquid [1][4][7]

Odor Faint, ether-like or ester-like [1]

Density
1.12 g/cm³ (Predicted:

1.13±0.1 g/cm³)
[4][6]

Melting Point -16 °C [6]

Boiling Point 84 °C at 10 mmHg [3][4]

Flash Point 84 °C [3]

Solubility

Soluble in common organic

solvents (e.g., chloroform,

ethyl acetate, methanol,

toluene, acetone, THF); slightly

soluble in water.

[1][4][6][16]

Storage Temperature 2-8°C, sealed in a dry place. [1][4][12]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.benchchem.com/product/b051669
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-1-chloroethyl-cyclohexyl-carbonate-pharma-intermediate-production-zn
https://www.benchchem.com/product/b051669?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://framochem.com/wp-content/uploads/2024/12/TDS_1-Chloro-ethyl-cyclohexyl-carbonate.pdf
https://cymitquimica.com/cas/99464-83-2/
https://www.chemicalbook.com/synthesis/1-chloroethyl-cyclohexyl-carbonate.htm
https://www.pharmacompass.com/chemistry-chemical-name/1-chloroethyl-cyclohexyl-carbonate
https://www.biocrick.com/download/document/BCC8463/datasheet.pdf
https://www.innospk.com/en/?news/CUT-high-quality-1-chloroethyl-cyclohexyl-carbonate-competitive-pricing-from-leading-manufacturer
https://www.pharmaffiliates.com/en/99464-83-2-1-chloroethyl-cyclohexyl-carbonate-pa0307770.html
https://www.benchchem.com/product/b051669
https://www.pharmacompass.com/chemistry-chemical-name/1-chloroethyl-cyclohexyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/1R_-1-Chloroethyl_-cyclohexyl-carbonate
https://www.simsonpharma.com/product/cyclohexyl-1-chloroethyl-carbonate
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.benchchem.com/product/b051669
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-1-chloroethyl-cyclohexyl-carbonate-pharma-intermediate-production-zn
https://framochem.com/wp-content/uploads/2024/12/TDS_1-Chloro-ethyl-cyclohexyl-carbonate.pdf
https://cymitquimica.com/cas/99464-83-2/
https://www.chemicalbook.com/synthesis/1-chloroethyl-cyclohexyl-carbonate.htm
https://www.biocrick.com/download/document/BCC8463/datasheet.pdf
https://www.innospk.com/en/?news/CUT-high-quality-1-chloroethyl-cyclohexyl-carbonate-competitive-pricing-from-leading-manufacturer
https://www.pharmaffiliates.com/en/99464-83-2-1-chloroethyl-cyclohexyl-carbonate-pa0307770.html
https://labsolu.ca/product/1-chloroethyl-cyclohexyl-carbonate/
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://cymitquimica.com/cas/99464-83-2/
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://framochem.com/wp-content/uploads/2024/12/TDS_1-Chloro-ethyl-cyclohexyl-carbonate.pdf
https://framochem.com/wp-content/uploads/2024/12/TDS_1-Chloro-ethyl-cyclohexyl-carbonate.pdf
https://www.smolecule.com/products/s1493441
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://www.smolecule.com/products/s1493441
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://framochem.com/wp-content/uploads/2024/12/TDS_1-Chloro-ethyl-cyclohexyl-carbonate.pdf
https://www.biocrick.com/1-Chloroethyl-cyclohexyl-carbonate-BCC8463.html
https://www.guidechem.com/encyclopedia/1-chloroethyl-cyclohexyl-carbo-dic28852.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9180662.htm
https://www.pharmaffiliates.com/en/99464-83-2-1-chloroethyl-cyclohexyl-carbonate-pa0307770.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary route for the synthesis of 1-Chloroethyl Cyclohexyl Carbonate is through the

reaction of cyclohexanol with 1-chloroethyl chloroformate.[2][3] This reaction is typically carried

out in the presence of a base, such as pyridine or triethylamine, which acts as an acid

scavenger to neutralize the hydrochloric acid byproduct.[2][17]

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 1-Chloroethyl
Cyclohexyl Carbonate.
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1-Chloroethyl Cyclohexyl Carbonate

Click to download full resolution via product page

General synthesis workflow for 1-Chloroethyl Cyclohexyl Carbonate.

Reaction Mechanism: Nucleophilic Acyl Substitution
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The synthesis proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl group of

cyclohexanol acts as a nucleophile, attacking the electrophilic carbonyl carbon of 1-chloroethyl

chloroformate. This forms a tetrahedral intermediate which then collapses, eliminating a

chloride ion to form the final product.

Nucleophilic Attack

Elimination
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Tetrahedral
Intermediate
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1-Chloroethyl
Chloroformate

1-Chloroethyl Cyclohexyl
Carbonate

Collapse
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Click to download full resolution via product page

Nucleophilic acyl substitution mechanism for the synthesis.

Experimental Protocols
Detailed experimental protocols are crucial for the successful synthesis and analysis of 1-
Chloroethyl Cyclohexyl Carbonate.

Synthesis of 1-Chloroethyl Cyclohexyl Carbonate
This protocol is adapted from established literature procedures.[4][8][17]
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Materials:

Cyclohexanol

1-Chloroethyl chloroformate

Pyridine (or Triethylamine)

Dichloromethane (anhydrous)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate

Procedure:

Dissolve cyclohexanol (1.0 eq) and pyridine (1.2 eq) in anhydrous dichloromethane in a

round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add 1-chloroethyl chloroformate (1.05 eq) dropwise to the stirred solution over a

period of 10-15 minutes.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 16 hours.

Wash the reaction mixture with three portions of saturated aqueous sodium chloride.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield 1-
Chloroethyl Cyclohexyl Carbonate as a colorless oil.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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A reverse-phase HPLC method can be employed for the analysis of 1-Chloroethyl Cyclohexyl
Carbonate.[18]

Conditions:

Column: Newcrom R1

Mobile Phase: Acetonitrile (MeCN), Water, and Phosphoric Acid

Detection: UV

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be

replaced with formic acid.

Applications in Drug Development and Polymer
Chemistry
The primary application of 1-Chloroethyl Cyclohexyl Carbonate is as a reactive intermediate

in the synthesis of pharmaceuticals and specialty polymers.[1][3][7]

Pharmaceutical Intermediate
CECC is a key intermediate in the synthesis of prodrugs, which are inactive compounds that

are metabolized in the body to produce an active drug.[2] This strategy is often used to improve

the bioavailability of a therapeutic agent.[2] A notable example is its use in the production of

Candesartan Cilexetil, an antihypertensive drug.[4][5]

Polymer Chemistry
In polymer chemistry, 1-Chloroethyl Cyclohexyl Carbonate can be used as a monomer or a

cross-linking agent for the synthesis of specialty polycarbonates.[1][3] Its ability to react with

various nucleophiles makes it a candidate for creating polymers with controlled architectures

and properties, including biodegradable polymers for drug delivery applications.[3]

Safety and Handling
1-Chloroethyl Cyclohexyl Carbonate is considered a hazardous substance and should be

handled with appropriate safety precautions.
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Hazard Identification
Toxicity: Moderately to highly toxic upon exposure.[1] The oral LD50 in rats is 5600 mg/kg.[6]

Irritation: Irritating to the eyes, respiratory system, and skin.[1][6]

Sensitization: Prolonged or high-level exposure can lead to sensitization effects.[1]

Decomposition: It is hydrolytically unstable and may release hydrogen chloride upon

decomposition.[1]

Recommended Handling Practices
Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place.

Conclusion
1-Chloroethyl Cyclohexyl Carbonate is a valuable and versatile halogenated organic

compound with significant utility in both pharmaceutical and materials science. Its role as a key

intermediate in the synthesis of important drugs like Candesartan Cilexetil underscores its

importance in drug development. A thorough understanding of its properties, synthesis, and

handling is essential for researchers and scientists working with this compound. This guide

provides a foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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